Cas no 2137734-52-0 (Sodium (4-methyl-1,2-oxazol-3-yl)methanesulfinate)

• Product Name: Sodium (4-methyl-1,2-oxazol-3-yl)methanesulfinate
• CAS No: 2137734-52-0
• MF: C₅H₆NNaO₃S
• MW: 183.160810947418
• CID: 5777143
• PubChem ID: 165954404
• Update Time: 2025-06-14

Sodium (4-methyl-1,2-oxazol-3-yl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724592
• sodium (4-methyl-1,2-oxazol-3-yl)methanesulfinate
• 2137734-52-0
• Sodium (4-methyl-1,2-oxazol-3-yl)methanesulfinate

• Inchi： 1S/C5H7NO3S.Na/c1-4-2-9-6-5(4)3-10(7)8;/h2H,3H2,1H3,(H,7,8);/q;+1/p-1
• InChI Key： QUNCYWWQQHNXTG-UHFFFAOYSA-M
• SMILES： S(CC1C(=CON=1)C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 182.99660851g/mol
• Monoisotopic Mass: 182.99660851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.4Ų

Additional information on Sodium (4-methyl-1,2-oxazol-3-yl)methanesulfinate

Research Briefing on Sodium (4-methyl-1,2-oxazol-3-yl)methanesulfinate (CAS: 2137734-52-0) in Chemical Biology and Pharmaceutical Applications

Sodium (4-methyl-1,2-oxazol-3-yl)methanesulfinate (CAS: 2137734-52-0) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfinate derivative, characterized by its unique oxazole and sulfinate functional groups, has demonstrated potential in various applications, including medicinal chemistry, drug development, and bioconjugation strategies. The compound's structural features make it a versatile reagent for synthesizing novel bioactive molecules and modifying biomolecules, which has spurred a growing body of research exploring its properties and applications.

Recent studies have focused on the synthetic utility of Sodium (4-methyl-1,2-oxazol-3-yl)methanesulfinate as a key intermediate in the preparation of sulfone-containing compounds. Sulfones are known for their diverse biological activities, ranging from anti-inflammatory to anticancer effects. Researchers have successfully employed this sulfinate in nucleophilic substitution reactions, enabling the efficient introduction of sulfone moieties into complex molecular frameworks. The oxazole ring in the compound further enhances its reactivity and provides additional sites for structural diversification, making it a valuable building block in drug discovery programs.

In the context of bioconjugation chemistry, Sodium (4-methyl-1,2-oxazol-3-yl)methanesulfinate has shown promise as a reagent for protein modification. Its ability to selectively react with cysteine residues under mild conditions has been demonstrated in several studies, offering a new tool for site-specific protein labeling and the development of antibody-drug conjugates (ADCs). This application is particularly relevant in the field of targeted cancer therapies, where precise modification of biological molecules is crucial for maintaining therapeutic efficacy while minimizing off-target effects.

Pharmacological investigations have revealed that derivatives synthesized using Sodium (4-methyl-1,2-oxazol-3-yl)methanesulfinate exhibit interesting biological activities. Some compounds have shown inhibitory effects against specific kinases involved in inflammatory pathways, while others have demonstrated antimicrobial properties against drug-resistant bacterial strains. These findings suggest that the compound could serve as a valuable scaffold for developing new therapeutic agents addressing unmet medical needs.

The stability and solubility profile of Sodium (4-methyl-1,2-oxazol-3-yl)methanesulfinate have also been subjects of recent research. Studies indicate that the compound maintains good stability under various storage conditions while offering excellent water solubility, which is advantageous for biological applications. These physicochemical properties, combined with its synthetic versatility, contribute to its growing popularity in pharmaceutical research and development.

Looking forward, researchers are exploring the potential of Sodium (4-methyl-1,2-oxazol-3-yl)methanesulfinate in novel drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras). The compound's unique chemical properties may enable the development of innovative therapeutic strategies that combine targeted delivery with controlled release mechanisms. As research continues to uncover new applications for this versatile compound, it is expected to play an increasingly important role in advancing chemical biology and pharmaceutical sciences.